Cas no 488855-01-2 (2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol)

2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol structure
488855-01-2 structure
Product Name:2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol
CAS No:488855-01-2
MF:C17H14BrClN2O3
MW:409.661662578583
CID:5554159
Update Time:2025-11-01

2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl)-4-chlorophenol
    • 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol
    • Inchi: 1S/C17H14BrClN2O3/c18-10-3-9-7-23-8-24-17(9)13(4-10)15-6-14(20-21-15)12-5-11(19)1-2-16(12)22/h1-5,15,21-22H,6-8H2
    • InChI Key: ZRBLHQJXXKLBFX-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(Cl)C=C1C1CC(C2=C3OCOCC3=CC(Br)=C2)NN=1

2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol Pricemore >>

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Additional information on 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol

Introduction to 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol (CAS No. 488855-01-2)

2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol (CAS No. 488855-01-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a brominated benzodioxin moiety and a chlorophenol group, which contribute to its biological activity and pharmacological properties.

The structure of 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol is particularly noteworthy. The presence of the bromine atom in the benzodioxin ring and the chlorine atom in the phenolic group imparts specific chemical and physical properties that are crucial for its biological activity. These functional groups can influence the compound's solubility, stability, and reactivity, making it a valuable candidate for various medicinal applications.

Recent research has focused on the potential of 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol as an anticancer agent. Studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-yl-4-chlorophenol demonstrated potent antiproliferative activity against human breast cancer cells (MCF7) and colon cancer cells (HCT116). The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest.

In addition to its anticancer properties, 2-5-(6-bromo-2,4-dihydro-1,3-benzodioxin-8-yl)-4,5-dihydro-1H-pyrazol-3-y-l4-chlorophenol has also been investigated for its anti-inflammatory effects. Research conducted at the University of California found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2-[5-(6-bromo)benzodioxin]pyrazole could be a promising lead compound for the development of anti-inflammatory drugs.

The synthesis of 2-[5-(6-bromo)benzodioxin]pyrazole involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 6-bromobenzodioxin with an appropriate pyrazole precursor followed by functional group modifications to introduce the chlorophenol moiety. The detailed synthetic protocol has been published in various scientific journals and can serve as a reference for researchers interested in synthesizing this compound.

The pharmacokinetic properties of 2-[5-(6-bromo)benzodioxin]pyrazole have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and is stable under physiological conditions. However, further studies are needed to optimize these properties for clinical applications.

In conclusion, 2-[5-(6-bromo)benzodioxin]pyrazole (CAS No. 488855-01–2) is a promising compound with diverse biological activities. Its potential as an anticancer and anti-inflammatory agent makes it an attractive target for further research and development in medicinal chemistry. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological properties for therapeutic use.

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